Cas no 1045857-94-0 (4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester)

4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-5-boronic acid pinacol ester is a versatile boronic acid derivative used in cross-coupling reactions, particularly Suzuki-Miyaura couplings, due to its stable pinacol ester protecting group. The triisopropylsilyl (TIPS) moiety enhances solubility and steric protection, improving handling and reaction selectivity. This compound is valuable in pharmaceutical and agrochemical synthesis, where functionalized pyrrolopyridine scaffolds are of interest. Its chloro substituent allows further derivatization, while the boronic ester group facilitates efficient carbon-carbon bond formation under mild conditions. The product is characterized by high purity and stability, making it suitable for demanding synthetic applications. Proper storage under inert conditions is recommended to maintain reactivity.
4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester structure
1045857-94-0 structure
Product Name:4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester
CAS No:1045857-94-0
MF:C22H36BClN2O2Si
MW:434.882946014404
MDL:MFCD09965891
CID:1027533
PubChem ID:329771989
Update Time:2025-10-16

4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine
    • [4-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,3-b]pyridin-1-yl]-tri(propan-2-yl)silane
    • 4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-B]-pyridine-5-boronic acid pinacol ester
    • 4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-B]pyridine-5-boronic acid pinacol ester
    • AC1Q1NTH
    • AK-56269
    • ANW-73513
    • CTK8C4920
    • KB-72316
    • MolPort-005-957-112
    • 4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-B]-pyridine-5-boro
    • 4-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[tri(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine
    • (4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid pinacol ester
    • 4-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyri
    • 4-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
    • FD10118
    • CS-0005216
    • 4-CHLORO-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1-(TRIISOPROPYLSILYL)PYRROLO[2,3-B]PYRIDINE
    • AS-48815
    • MFCD09965891
    • 1045857-94-0
    • DTXSID50670156
    • AKOS015950017
    • VRB85794
    • 4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester
    • MDL： MFCD09965891
    • Inchi： 1S/C22H36BClN2O2Si/c1-14(2)29(15(3)4,16(5)6)26-12-11-17-19(24)18(13-25-20(17)26)23-27-21(7,8)22(9,10)28-23/h11-16H,1-10H3
    • InChI Key： UCGWHVSWLYCJMW-UHFFFAOYSA-N
    • SMILES： ClC1C(B2OC(C)(C)C(C)(C)O2)=CN=C2C=1C=CN2[Si](C(C)C)(C(C)C)C(C)C

Computed Properties

  • Exact Mass: 434.23300
  • Monoisotopic Mass: 434.233
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 564
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3A^2

Experimental Properties

  • Color/Form: Not available
  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • PSA: 36.28000
  • LogP: 6.01250
  • Vapor Pressure: Not available

4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester Security Information

  • Symbol: GHS06
  • Signal Word：Danger
  • Hazard Statement： H301
  • Warning Statement： P301+P310
  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T
  • HazardClass：IRRITANT
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester Pricemore >>

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4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester Related Literature

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